177610-87-6; 179068-02-1

Phccc

• CAS RN:
• 177610-87-6; 179068-02-1

• Formula:
• C17H14N2O3

• InChI:
• InChI=1S/C17H14N2O3/c20-16(18-11-6-2-1-3-7-11)17-10-13(17)15(19-21)12-8-4-5-9-14(12)22-17/h1-9,13,21H,10H2,(H,18,20)/b19-15-

• InChIKey:
• FPXPIEZPAXSELW-CYVLTUHYSA-N

• 7-hydroxyimino-N-phenyl-1,7a-dihydrocyclopropa[b][1]benzopyran-1a-carboxamide is a 1-benzopyran.

Phccc

In Stock

• CAS RN:
• 177610-87-6

• Formula:
• C17H14N2O3

• InChI:
• InChI=1S/C17H14N2O3/c20-16(18-11-6-2-1-3-7-11)17-10-13(17)15(19-21)12-8-4-5-9-14(12)22-17/h1-9,13,21H,10H2,(H,18,20)/b19-15-

• InChIKey:
• FPXPIEZPAXSELW-CYVLTUHYSA-N

• 7-hydroxyimino-N-phenyl-1,7a-dihydrocyclopropa[b][1]benzopyran-1a-carboxamide is a 1-benzopyran.

Phccc

In Stock

• CAS RN:
• 179068-02-1

• Formula:
• C17H14N2O3

• InChI:
• InChI=1S/C17H14N2O3/c20-16(18-11-6-2-1-3-7-11)17-10-13(17)15(19-21)12-8-4-5-9-14(12)22-17/h1-9,13,21H,10H2,(H,18,20)/b19-15-

• InChIKey:
• FPXPIEZPAXSELW-CYVLTUHYSA-N

• Selective allosteric potentiator of mGlu4. Anti-Parkinson and anxiolytic effects in vivo. Also antagonist at Group I metabotropic receptors.
  PHCCC is a positive allosteric modulator of mGluR4. PHCCC exhibits proconvulsant action in three models of epileptic seizures in immature rats. PHCCC reduces proliferation and promotes differentiation of cerebellar granule cell neuroprecursors. PHCCC showed neuroprotection against betaAP- and NMDA-toxicity in mixed cultures of mouse cortical neurons. This neuroprotection was additive to that induced by the highly efficacious mGluR1 antagonist CPCCOEt and was blocked by MSOP, a group-III mGluR antagonist. Our data provide evidence for a novel pharmacological site on mGluR4, which may be used as a target-site for therapeutics.